Cas no 1260798-96-6 (2,3-dichloro-5-(piperidin-3-yl)pyridine)

• Product Name: 2,3-dichloro-5-(piperidin-3-yl)pyridine
• CAS No: 1260798-96-6
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 5795820
• PubChem ID: 129955077
• Update Time: 2025-10-10

2,3-dichloro-5-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-5-(piperidin-3-yl)pyridine
• Pyridine, 2,3-dichloro-5-(3-piperidinyl)-

• Inchi： 1S/C10H12Cl2N2/c11-9-4-8(6-14-10(9)12)7-2-1-3-13-5-7/h4,6-7,13H,1-3,5H2
• InChI Key： JLLXCJQZLOZYKS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2CCCNC2)C=C1Cl

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±42.0 °C(Predicted)
• pka: 9.26±0.10(Predicted)

Additional information on 2,3-dichloro-5-(piperidin-3-yl)pyridine

2,3-Dichloro-5-(Piperidin-3-yl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1260798-96-6, commonly referred to as 2,3-dichloro-5-(piperidin-3-yl)pyridine, is a notable organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with dichloro substituents and a piperidinyl group. The combination of these functional groups imparts distinctive chemical properties and opens up a wide range of potential applications.

Pyridine derivatives have long been of interest to chemists due to their versatility and ability to participate in various chemical reactions. The presence of the pyridine ring in 2,3-dichloro-5-(piperidin-3-yl)pyridine serves as a foundation for further functionalization and modification. The dichloro substituents at positions 2 and 3 of the pyridine ring introduce electron-withdrawing effects, which can influence the reactivity of the molecule in different chemical environments. This makes the compound a valuable starting material for synthesizing more complex structures.

The piperidinyl group attached at position 5 of the pyridine ring adds another layer of complexity to the molecule. Piperidine is a six-membered saturated heterocyclic amine, known for its ability to form hydrogen bonds and participate in various stereochemical interactions. This feature makes 2,3-dichloro-5-(piperidin-3-yl)pyridine particularly interesting for applications in medicinal chemistry, where such properties are often desirable in drug candidates.

Recent studies have highlighted the potential of 2,3-dichloro-5-(piperidin-3-yl)pyridine as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in constructing heterocyclic frameworks that exhibit promising pharmacological activities. These include antifungal, antibacterial, and anticancer properties, which underscore the importance of this compound in drug discovery efforts.

The synthesis of 2,3-dichloro-5-(piperidin-3-yl)pyridine typically involves multi-step processes that combine chlorination reactions with nucleophilic substitutions or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the final product. Recent advancements in catalytic methods and green chemistry have also enabled more efficient and environmentally friendly routes to this compound.

In terms of physical properties, 2,3-dichloro-5-(piperidin-3-yl)pyridine is known for its stability under standard conditions. However, it can undergo various transformations under specific reaction conditions, such as nucleophilic aromatic substitution or elimination reactions. These properties make it a versatile building block for constructing more complex molecules.

From an analytical standpoint, the characterization of 2,3-dichloro-5-(piperidin-3-yl)pyridine relies on techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into the molecular structure, purity, and stability of the compound. Recent improvements in analytical instrumentation have further enhanced our ability to study this compound at a molecular level.

Looking ahead, the continued exploration of 2,3-dichloro-5-(piperidin-3